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Introduction
Direct Imaging of Neuronal Activity (DIANA) is a high-resolution functional magnetic resonance

imaging (fMRI) technique developed to directly measure neuronal activity, offering a significant

increase in temporal and spatial resolution compared to conventional Blood Oxygen Level-

Dependent (BOLD) fMRI.[1][2] This methodology has been applied to study sensory processing

pathways in preclinical models, providing insights into the rapid, sequential activation of

different brain regions in response to sensory stimuli.

However, it is crucial to note that the DIANA technique has been a subject of scientific debate

regarding its reproducibility. The original seminal paper published in Science in 2022 has since

been retracted.[3] Subsequent research has suggested that the observed signals may be

attributable to a phenomenon known as pseudo-steady state (PSS) oscillations rather than

direct neuronal activity.[4][5] This document provides an overview of the DIANA methodology

as reported in studies of sensory processing pathways, with the important caveat of the

ongoing scientific discussion surrounding its validity.

Quantitative Data Summary
The following tables summarize quantitative data from DIANA fMRI studies investigating the

forelimb somatosensory pathway in anesthetized mice.
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Table 1: DIANA fMRI Acquisition Parameters

Parameter Value

Magnetic Field Strength 7 T, 9.4 T, or 11.7 T

Temporal Resolution (TR) 5 ms

Echo Time (TE) 2 ms

Flip Angle (FA) 4° - 4.6°

Spatial Resolution
0.2 mm x 0.2 mm x 0.8 mm or 0.22 mm x 0.22

mm x 1.0 mm

Field of View (FOV) 25.6 mm x 12.8 mm or 16 mm x 16 mm

Data compiled from multiple studies.[6]

Table 2: Peak DIANA Response Latencies in the Mouse Forelimb Sensory Pathway

Brain Region Peak Latency (ms) Signal Change (%)

Ventral Posterolateral Nucleus

(VPL) of the Thalamus
22.5 ± 1.91 ~0.19

Primary Somatosensory

Cortex, Forelimb Region

(S1FL)

47.9 ± 1.99 ~0.20

Data from forelimb electrical stimulation studies in anesthetized mice at 7 T.[6]

Experimental Protocols
This section details the methodology for using DIANA fMRI to study the forelimb sensory

processing pathway in anesthetized mice.

Animal Preparation and Anesthesia
Animal Model: Adult male mice (e.g., C57BL/6) are typically used.
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Anesthesia: Anesthesia is induced and maintained to ensure the animal remains stationary

and physiologically stable throughout the experiment. A common approach involves an initial

intraperitoneal injection of a ketamine/xylazine mixture, followed by continuous intravenous

infusion to maintain a stable anesthetic depth.

Physiological Monitoring: Monitor and maintain the animal's vital signs, including body

temperature and respiration rate, within a stable physiological range.

Sensory Stimulation
Stimulation Type: Electrical stimulation of the forelimb.

Electrode Placement: Place electrodes on the forepaw of the mouse.

Stimulation Parameters:

Strength: 1 mA

Duration: 1 ms

Frequency: 4 Hz

Interstimulus Interval: 250 ms (composed of 100 ms pre-stimulation, 1 ms stimulation, and

149 ms post-stimulation).

Trial Structure: Apply stimuli multiple times, corresponding to the number of phase-encoding

lines in the fMRI acquisition (e.g., 72 times). A rest period (e.g., 90 seconds every 5 trials) is

incorporated to minimize neural adaptation. A total of 40 trials per mouse is a reported

number for analysis.[6]

DIANA fMRI Data Acquisition
MRI System: A high-field animal MRI scanner (e.g., 7 T, 9.4 T, or 11.7 T) is required.

Pulse Sequence: A Spoiled Gradient Recalled Echo (SPGRE) sequence is the basis of the

DIANA method.[1]

Acquisition Parameters: Utilize the parameters outlined in Table 1.
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Slice Positioning: Position the imaging slices to cover the brain regions of interest in the

forelimb sensory pathway, such as the VPL of the thalamus and the S1FL.

Data Analysis: Spatiotemporal Activation Mapping
Preprocessing:

Temporal Smoothing: Apply a temporal smoothing kernel (e.g., 15 ms) to the time series

data.

Linear Detrending: Remove linear drifts from the time series.

Activation Mapping:

Spatial Smoothing: Apply a median filter (e.g., 5-voxel kernel) for spatial smoothing.

Statistical Comparison: Perform a voxel-wise comparison of each image in the post-

stimulation period against a baseline (mean of the pre-stimulation signal) using a paired t-

test.

Thresholding: Display voxels with positive t-values that meet a statistical significance

criterion (e.g., p < 0.05) and a minimum cluster size (e.g., > 5 voxels).

Latency Analysis: The peak of the DIANA response time is used to create spatiotemporal

activation maps, where different colors can represent the timing of peak responses in

different brain regions.
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Click to download full resolution via product page

Caption: Simplified diagram of the forelimb sensory processing pathway with reported DIANA
response latencies.
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Caption: Experimental workflow for studying sensory processing pathways using DIANA fMRI.
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Logical Relationship: DIANA Signal Interpretation
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Caption: Logical relationship illustrating the evolving interpretation of the DIANA fMRI signal.
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[https://www.benchchem.com/product/b7908659#using-diana-to-study-sensory-processing-
pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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